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Introduction
The measurement of total antioxidant capacity (TAC) is a crucial aspect of research in oxidative

stress, disease pathology, and the development of antioxidant-based therapeutics. The

CUPRAC (Cupric Reducing Antioxidant Capacity) assay is a versatile and widely used method

for determining the TAC of various biological and chemical samples. The CUPRAC-BCS variant

utilizes Bathocuproine Disulfonate (BCS) as the chelating agent, offering a reliable and

efficient method for quantifying the antioxidant levels in aqueous samples. This application note

provides a detailed protocol and the underlying principles of the CUPRAC-BCS assay.

Principle of the Assay
The CUPRAC-BCS assay is a spectrophotometric method based on an electron-transfer

reaction.[1] The core principle involves the reduction of cupric ions (Cu²⁺) to cuprous ions (Cu⁺)

by the antioxidants present in the sample. The resulting cuprous ions are then chelated by

Bathocuproine Disulfonate (BCS), a highly specific Cu⁺ chelating agent.[2][3][4] This

chelation forms a stable, water-soluble orange-yellow complex with a maximum absorbance at

approximately 490 nm.[2][5] The intensity of the color is directly proportional to the amount of

Cu⁺ ions formed, which in turn reflects the total antioxidant capacity of the sample. The assay
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is typically carried out at or near physiological pH, which is advantageous for the analysis of

biological fluids.[1]

Chemical Reaction Pathway
The following diagram illustrates the chemical principle of the CUPRAC-BCS assay.
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Start

Prepare Reagents
(CuSO₄, BCS, Buffer, EDTA, Standard)

Prepare Samples and Standards

Pipette 200 µL of diluted sample/standard
and BCS solution into wells

Read initial absorbance at 490 nm (A_initial)

Add 50 µL of 0.5 mM CuSO₄ to each well

Incubate for 3 minutes at room temperature

Add 50 µL of 0.01 M EDTA to stop the reaction

Read final absorbance at 490 nm (A_final)

Calculate ΔA (A_final - A_initial) and determine
antioxidant capacity from the standard curve

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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